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2-butoxyethyl oleate storage stability issues
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Compound Focus: 2-Butoxyethyl oleate

CAS No.: 109-39-7

Cat. No.: S1511955

Chemical Profile of 2-Butoxyethyl Oleate

The table below summarizes the basic physical and chemical properties of 2-butoxyethyl oleate, which are

foundational for considering its storage.

Property Value

CAS Number 109-39-7 [1] [2] [3]

Molecular Formula C24H460s3 [1] [2] [3]

Molecular Weight 382.62-382.627 g/mol [1] [2] [3]
Density 0.893 g/cm3 [1] [2]

Boiling Point 462.5 °C at 760 mmHg [1] [2]
Flash Point 168.5 °C [1] [2]

Framework for Assessing Lipid Storage Stability

While direct data on 2-butoxyethyl oleate is unavailable, a rigorous study on phosphatidylethanolamines

(PEs) provides an excellent experimental model for investigating storage stability [4]. You can adapt this
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workflow to study your compound of interest.

The following diagram illustrates the key stages of this experimental approach:

Key Experimental Variables to Test

Based on the model study, your stability testing should systematically investigate these parameters [4]:

e Temperature: Test a range such as room temperature (25°C), -20°C, and -80°C.

e Sample State: Compare storage as a "dry" film versus resuspended in an organic solvent (e.g.,
chloroform:methanol mixtures).

¢ Time: Analyze the compound's integrity at multiple time points (e.g., 1 day, 2 weeks, 2 months, 6
months) to track degradation kinetics.

Analytical and Statistical Methodology

¢ Analysis Technique: Use Multiple Reaction Monitoring (MRM) profiling with mass spectrometry.
This targeted approach is sensitive and provides high-throughput data suitable for stability studies [4].

e Data Processing: Filter out unreliable data signals (e.g., those too close to blank control levels).
Represent the data as compositional vectors for analysis [4].

o Statistical Evaluation: Employ Principal Component Analysis (PCA) to visualize profile changes
and multiple linear models to quantify and link these changes to specific storage conditions (time,
temperature, solvent) [4].

Frequently Asked Questions

Q: What is the recommended storage condition for 2-butoxyethyl oleate? A: Without specific stability
data, a conservative approach is recommended. Based on general practices for similar lipids, storing the
compound dry (without solvent) at -80°C is likely a good starting point, as this was found optimal for other

lipid extracts to minimize profile changes [4].

Q: What are the main stability issues I should look for? A: While specific pathways for 2-butoxyethyl

oleate are not documented, common lipid degradation processes include:

¢ Hydrolysis: Cleavage of the ester bond.
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e Oxidation: Especially if the oleate chain (which contains a double bond) is susceptible to
peroxidation [4].

Q: How can I monitor degradation? A: Mass spectrometry profiling (like MRM) is a powerful tool. You
can monitor for a decrease in the parent ion of 2-butoxyethyl oleate and the appearance of new ions that

correspond to potential breakdown products, such as those with a mass shift indicating peroxidation [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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